1-Benzyl-1H-imidazol-4-amine dihydrochloride
Overview
Description
“1-Benzyl-1H-imidazol-4-amine dihydrochloride” is a chemical compound with the molecular weight of 246.14 . It is also known as "1- (4- (Aminomethyl)benzyl)-2-butyl-1H-imidazo [4,5-c]quinolin-4-amine dihydrochloride" .
Molecular Structure Analysis
The InChI code for this compound is1S/C10H11N3.2ClH/c11-10-7-13(8-12-10)6-9-4-2-1-3-5-9;;/h1-5,7-8H,6,11H2;2*1H . This indicates the presence of a benzyl group attached to an imidazole ring, with an amine group at the 4-position of the ring. It has a molecular weight of 246.14 . The InChI code provides information about its molecular structure .
Scientific Research Applications
Medicinal Chemistry and Drug Development
1-Benzyl-1H-imidazol-4-amine dihydrochloride serves as a valuable scaffold for designing novel drugs. Researchers explore its potential as an antiviral , antibacterial , and antifungal agent. By modifying the benzyl and imidazole moieties, scientists can create derivatives with improved pharmacokinetic properties and enhanced bioactivity .
Anticancer Agents
The imidazole core in this compound contributes to its anticancer potential. Researchers investigate its ability to inhibit specific cancer pathways or target tumor cells. Rational modifications can lead to selective anticancer agents with reduced side effects .
Catalysis and Green Chemistry
1-Benzyl-1H-imidazol-4-amine dihydrochloride participates in organometallic catalysis and ionic liquid chemistry. As an N-heterocyclic carbene (NHC), it facilitates various reactions, including cross-coupling, C-H activation, and asymmetric synthesis. These sustainable methodologies align with the principles of green chemistry .
Materials Science
Imidazole derivatives play a role in designing functional materials. Researchers explore their use in coordinating ligands , metal-organic frameworks , and supramolecular assemblies . The benzyl group provides tunability, allowing tailored properties for specific applications .
Biological Studies
1-Benzyl-1H-imidazol-4-amine dihydrochloride contributes to understanding biological processes. It can serve as a fluorescent probe for imaging cellular structures or as a tool to modulate enzyme activity. Researchers investigate its interactions with proteins, nucleic acids, and other biomolecules .
Agrochemicals
The compound’s structural features make it relevant in agrochemical research . Scientists explore its potential as a plant growth regulator , fungicide , or herbicide . Rational modifications can enhance efficacy while minimizing environmental impact .
Coordination Chemistry
Researchers study the coordination behavior of 1-Benzyl-1H-imidazol-4-amine dihydrochloride with transition metals. Its nitrogen atoms can act as donor ligands , forming stable complexes. These complexes find applications in catalysis, sensing, and materials science .
Synthetic Methodology
The compound participates in multicomponent reactions , enabling the synthesis of substituted imidazoles. Researchers explore efficient green methods or solvent-based conditions to access tri- and tetra-substituted imidazoles. Catalysts play a crucial role in achieving high yields .
Safety and Hazards
Mechanism of Action
Target of Action
Imidazole derivatives are known to have a broad range of chemical and biological properties and are key components in various functional molecules . They are used in a variety of applications, including pharmaceuticals and agrochemicals .
Mode of Action
Imidazole derivatives are known to interact with their targets in various ways, depending on the specific derivative and target .
Biochemical Pathways
Imidazole derivatives are known to influence a variety of biochemical pathways, depending on the specific derivative and its targets .
Result of Action
Imidazole derivatives are known to have various biological activities, such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
Action Environment
Factors such as temperature, ph, and the presence of other compounds can potentially influence the action of imidazole derivatives .
properties
IUPAC Name |
1-benzylimidazol-4-amine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11N3.2ClH/c11-10-7-13(8-12-10)6-9-4-2-1-3-5-9;;/h1-5,7-8H,6,11H2;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NAULCWZHPKDXCG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C=C(N=C2)N.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13Cl2N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
2230800-11-8 |
Source
|
| Record name | 1-benzyl-1H-imidazol-4-amine dihydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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